Cas no 2228292-60-0 (4-1-(aminooxy)propan-2-yl-3-methoxyphenol)

• Product Name: 4-1-(aminooxy)propan-2-yl-3-methoxyphenol
• CAS No: 2228292-60-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6221011
• PubChem ID: 165692110
• Update Time: 2025-05-23

4-1-(aminooxy)propan-2-yl-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)propan-2-yl-3-methoxyphenol
• EN300-1803025
• 4-[1-(aminooxy)propan-2-yl]-3-methoxyphenol
• 2228292-60-0

• Inchi： 1S/C10H15NO3/c1-7(6-14-11)9-4-3-8(12)5-10(9)13-2/h3-5,7,12H,6,11H2,1-2H3
• InChI Key： KVBHVRLZZPZCTR-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC(=CC=1OC)O)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-1-(aminooxy)propan-2-yl-3-methoxyphenol

Comprehensive Overview of 4-1-(aminooxy)propan-2-yl-3-methoxyphenol (CAS No. 2228292-60-0): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 4-1-(aminooxy)propan-2-yl-3-methoxyphenol (CAS No. 2228292-60-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This aminooxy-functionalized phenol derivative is gaining traction in drug discovery, agrochemical development, and material science. Its molecular architecture, characterized by a methoxyphenol core and a propan-2-yl side chain with an aminooxy group, offers versatile reactivity for synthetic modifications.

The compound's CAS number 2228292-60-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers are particularly intrigued by its potential as a building block for bioconjugation and prodrug design, addressing contemporary challenges in targeted drug delivery. Recent studies highlight its utility in creating pH-sensitive linkages, a hot topic in precision medicine and sustained-release formulations.

From an industrial perspective, 4-1-(aminooxy)propan-2-yl-3-methoxyphenol aligns with the growing demand for green chemistry solutions. Its derivatives show promise in biodegradable polymer synthesis, resonating with the global push toward sustainable materials. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it suitable for GMP-compliant manufacturing processes.

Frequently searched questions such as "What are the solubility properties of CAS 2228292-60-0?" or "How to synthesize 4-1-(aminooxy)propan-2-yl-3-methoxyphenol derivatives?" reflect user interest in its physicochemical behavior. The compound exhibits moderate water solubility (≈50 mg/mL at 25°C) and stability in neutral to slightly acidic conditions, though it requires protection from oxidative degradation during storage.

Innovative applications are being explored in cancer therapeutics, where the aminooxy moiety enables selective binding to tumor-associated carbonyl groups. This mechanism, investigated in recent Nature Chemical Biology publications, positions the compound as a candidate for antibody-drug conjugates (ADCs) – a trending area in oncology research.

Quality control protocols for CAS 2228292-60-0 emphasize chromatographic purity assessment and residual solvent analysis, meeting ICH Q3C guidelines. Suppliers typically provide detailed COAs (Certificates of Analysis) with parameters like melting point (112-114°C) and UV-Vis absorption maxima (278 nm in methanol).

The compound's structure-activity relationship (SAR) is under investigation for neuroprotective agents, capitalizing on the methoxyphenol segment's antioxidant potential. Computational modeling suggests favorable blood-brain barrier permeability, sparking interest in neurodegenerative disease research – a field with exponentially growing PubMed citations.

For synthetic chemists, the aminooxy-propan-2-yl group offers novel click chemistry possibilities. Recent patents describe its use in creating fluorescent probes for live-cell imaging, addressing the market need for bioorthogonal labeling tools. The compound's logP value (predicted 1.8) indicates balanced lipophilicity for biological applications.

Environmental safety assessments of 4-1-(aminooxy)propan-2-yl-3-methoxyphenol show favorable OECD 301 biodegradation profiles, aligning with EPA Green Chemistry principles. This aspect is particularly relevant given increasing searches for "eco-friendly chemical alternatives" and "benign by design" compounds.

Future research directions may explore its metal-chelating properties for catalytic applications or antimicrobial coatings. The compound's regioselective reactivity makes it valuable for combinatorial chemistry libraries – a technique revolutionizing high-throughput screening in drug discovery pipelines.